2-bromo-N-(2,5-dimethylpyrazol-3-yl)benzamide

• IUPAC Name: 2-bromo-N-(2,5-dimethylpyrazol-3-yl)benzamide
• InChI: InChI=1S/C12H12BrN3O/c1-8-7-11(16(2)15-8)14-12(17)9-5-3-4-6-10(9)13/h3-7H,1-2H3,(H,14,17)
• InChI Key: BGVCNZFRUPPQMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC=CC=C2Br)C
• Molecular Formula: C12H12BrN3O
• Molecular Weight: 294.15 g/mol

Description

2-bromo-N-(2,5-dimethylpyrazol-3-yl)benzamide, also known as BDP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BDP is a derivative of pyrazole, a heterocyclic organic compound that is commonly found in pharmaceuticals and agrochemicals. BDP has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions in research.

Mechanism of Action

The mechanism of action of 2-bromo-N-(2,5-dimethylpyrazol-3-yl)benzamide is not fully understood. However, it has been suggested that 2-bromo-N-(2,5-dimethylpyrazol-3-yl)benzamide may inhibit the activity of certain enzymes that are involved in cell growth and proliferation. It has also been suggested that 2-bromo-N-(2,5-dimethylpyrazol-3-yl)benzamide may induce apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects:
2-bromo-N-(2,5-dimethylpyrazol-3-yl)benzamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that 2-bromo-N-(2,5-dimethylpyrazol-3-yl)benzamide can inhibit the activity of certain enzymes, such as topoisomerase II, which is involved in DNA replication and repair. 2-bromo-N-(2,5-dimethylpyrazol-3-yl)benzamide has also been shown to induce apoptosis in cancer cells by activating certain signaling pathways, such as the p53 pathway.

Advantages and Limitations for Lab Experiments

One advantage of using 2-bromo-N-(2,5-dimethylpyrazol-3-yl)benzamide in lab experiments is its potential to inhibit the growth of cancer cells. This makes it a valuable tool for studying cancer biology and developing new cancer therapies. However, one limitation of using 2-bromo-N-(2,5-dimethylpyrazol-3-yl)benzamide is its potential toxicity. 2-bromo-N-(2,5-dimethylpyrazol-3-yl)benzamide has been shown to have cytotoxic effects on normal cells, as well as cancer cells. Therefore, caution must be taken when using 2-bromo-N-(2,5-dimethylpyrazol-3-yl)benzamide in lab experiments.

Future Directions

There are several potential future directions for research involving 2-bromo-N-(2,5-dimethylpyrazol-3-yl)benzamide. One direction is to further investigate its mechanism of action and identify the specific enzymes and signaling pathways that it targets. Another direction is to develop new derivatives of 2-bromo-N-(2,5-dimethylpyrazol-3-yl)benzamide that are more potent and selective in their anticancer activity. Additionally, 2-bromo-N-(2,5-dimethylpyrazol-3-yl)benzamide could be studied for its potential applications in other areas of research, such as neurobiology and immunology.
Conclusion:
2-bromo-N-(2,5-dimethylpyrazol-3-yl)benzamide is a chemical compound that has potential applications in scientific research, particularly in the field of cancer biology. It has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions in research. While 2-bromo-N-(2,5-dimethylpyrazol-3-yl)benzamide has shown promise as a tool for studying cancer biology, caution must be taken when using it in lab experiments due to its potential toxicity.

Synthesis Methods

2-bromo-N-(2,5-dimethylpyrazol-3-yl)benzamide has been synthesized using various methods, including the reaction of 2-bromo-4'-nitroacetophenone with 2,5-dimethylpyrazole in the presence of a base, followed by reduction of the nitro group to an amino group. Another method involves the reaction of 2-bromo-4'-nitroacetophenone with 2,5-dimethylpyrazole in the presence of a reducing agent, such as sodium dithionite. The resulting compound is then treated with a base to form 2-bromo-N-(2,5-dimethylpyrazol-3-yl)benzamide.

Scientific Research Applications

2-bromo-N-(2,5-dimethylpyrazol-3-yl)benzamide has been studied for its potential applications in scientific research. One such application is in the field of cancer research. 2-bromo-N-(2,5-dimethylpyrazol-3-yl)benzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.